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The Importance of Lot-Specific Data

For a critical reagent like NADPH tetrasodium salt, lot-specific testing is a standard practice among
manufacturers. The Certificate of Analysis (CoA) is the key document that provides this data for each

product batch [1] [2].

e Purity: This is a primary metric found on a CoA, typically assessed by HPLC or enzymatic methods.
Purity levels for NADPH tetrasodium salt are generally 290% to =95% [1] [3] [4].

e Concentration: The functional concentration of NADPH in solution can be verified by researchers
using its unique light absorption properties, as detailed below [5].

Spectrophotometric Measurement of NADPH

While not a complex "activity" test, measuring the concentration of NADPH in solution via
spectrophotometry is a fundamental and required quality check. The reduced form of NADPH has a

characteristic absorption peak that distinguishes it from its oxidized form (NADP+).

The experimental workflow for this verification is straightforward:
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Protocol Summary [6] [5]:

e Prepare a Dilute Solution: Dissolve the NADPH tetrasodium salt in a suitable buffer (e.g., 10 mM
NaOH or aqueous buffer) to achieve an approximate concentration. The solution should be clear.

¢ Measure Absorbance: Using a spectrophotometer, measure the absorbance (A) of the solution at a
wavelength of 340 nm (Amax). A 1 cm pathlength cuvette is standard.

e Calculate Concentration: Apply the Beer-Lambert Law using the extinction coefficient for NADPH at
340 nm, which is 6.22 mM~*-cm~*. The formula is: C (mM) = A340 | (6.22 x ), where 1 is the
pathlength in cm.

This method allows you to confirm the concentration of the functionally active, reduced NADPH in your

stock solution.

Supplier Comparison and Handling

Different suppliers may have varying purity grades and specifications. The table below summarizes

information from several major vendors to aid in product comparison.
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Supplier | Brand Reported Purity Key Specifications & Applications Solubility
Santa Cruz >95% (HPLC) General research use; cited in Information not
Biotechnology [1] enzyme kinetics, oxidative stress specified in

studies. snippet.
Thermo Scientific 96% (Extra Pure)  Chemical formula: Soluble in water.
[3] C21H26N7Na4017P3; Molecular

Weight: 833.35 g/mol.

Calbiochem >90% (HPLC); Used in cytochrome P450 50 mg/mL in
(Merck) [4] >93% (enzymatic) epoxidation, metabolic stability water.
assays.
R&D Systems / >93% A cofactor for many anabolic 50 mM in water.
Tocris [2] enzymes; noted by a user as "more
stable".
Selleckchem [7] 99.93% Research use; role in biosynthesis 100 mg/mL in
and neutralizing ROS. water.

Crucial Handling Information:

e Storage: Store dry powder at -20°C, protected from light and moisture (hygroscopic) [4] [2] [5].
¢ Stability: Reconstituted solutions are typically stable for up to 2 months at -20°C [4].

A Practical Testing Strategy

Based on the available information, I suggest a practical approach to ensure you are using high-quality

NADPH:

¢ Source from Reputable Suppliers: Purchase from established manufacturers like those listed
above who provide a Certificate of Analysis.

¢ Request the CoA: Always obtain the Certificate of Analysis for your specific lot. This is the primary
source for lot-specific purity data [1].

¢ Verify Upon Receipt: Use the spectrophotometric method described to confirm the concentration
and functional integrity of the NADPH upon arrival.
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e Validate in Your Assay: The ultimate test of "activity" is performance in your specific experimental
system. Run a pilot assay with a new lot alongside a previous lot or a positive control to check for
consistent performance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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Your Ultimate Destination for Small-Molecule (aka. States
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